N-{2-[(4-nitrophenyl)carbamoyl]-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[2-[(4-nitrophenyl)carbamoyl]-1-benzofuran-3-yl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C25H15N3O7/c29-23(18-13-14-5-1-3-7-19(14)35-25(18)31)27-21-17-6-2-4-8-20(17)34-22(21)24(30)26-15-9-11-16(12-10-15)28(32)33/h1-13H,(H,26,30)(H,27,29)
• InChI Key: INPXBSXYWDJRJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C(=O)NC3=C(OC4=CC=CC=C43)C(=O)NC5=CC=C(C=C5)[N+](=O)[O-]
• Molecular Formula: C25H15N3O7
• Molecular Weight: 469.4 g/mol

Description

“N-{2-[(4-nitrophenyl)carbamoyl]-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide” is a complex organic compound. It contains a benzofuran moiety, a chromene moiety, and a nitrophenyl group, all of which are common structures in organic chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzofuran and chromene rings, and the introduction of the nitrophenyl group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring structures and functional groups. The benzofuran and chromene moieties are both oxygen-containing heterocyclic compounds, while the nitrophenyl group contains a nitro functional group attached to a phenyl ring.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The nitro group is electron-withdrawing, which could make the phenyl ring it’s attached to more susceptible to electrophilic aromatic substitution reactions. The carbonyl groups could potentially undergo nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the presence of polar functional groups, the overall size and shape of the molecule, and the specific arrangement of atoms within the molecule.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including F0666-1234, have demonstrated antiviral potential. For instance:

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Anti-HIV Activity

F0666-1234 derivatives may exhibit anti-HIV properties. For example:

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Anticholinesterase Activity

Indole-based molecules have been studied for their anticholinesterase effects. F0666-1234 could be evaluated for its ability to inhibit acetylcholinesterase, potentially benefiting neurodegenerative conditions.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve further exploration of the synthesis, properties, and potential applications of this compound. This could include experimental studies to determine its physical and chemical properties, investigations into its reactivity and potential uses, and computational studies to predict its behavior.